3,6-Difluoro-2-hydroxybenzoic acid
Overview
Description
3,6-Difluoro-2-hydroxybenzoic acid is a unique chemical compound with the empirical formula C7H4F2O3 . It has a molecular weight of 174.10 . The compound is solid in form .
Molecular Structure Analysis
The SMILES string of 3,6-Difluoro-2-hydroxybenzoic acid isOC(C1=C(C=CC(F)=C1O)F)=O . This represents the structure of the molecule in a linear format.
Scientific Research Applications
Synthesis of Antimicrobial Drugs
3,6-Difluoro-2-hydroxybenzoic acid serves as a key intermediate in the synthesis of antimicrobial drugs, particularly 3-quinolinecarboxylic acid drugs. A practical synthesis process involving nitration, esterification, and reduction steps has been developed, improving overall yield and reaction controllability (Zhang et al., 2020).
Corrosion Inhibition
Studies have explored the potential of hydroxybenzoic acids, including derivatives like 3,6-Difluoro-2-hydroxybenzoic acid, as corrosion inhibitors for materials like AISI 316L stainless steel. These compounds could offer environmentally friendly options for protecting metals in industrial contexts (Narváez et al., 2005).
Role in Hydroxylation Reactions
The compound is involved in hydroxylation reactions, such as the regiospecific hydroxylation of tetrafluoro-4-hydroxybenzoate. These reactions are important in understanding the enzymatic mechanisms underlying the metabolism of fluorinated aromatic compounds (van der Bolt et al., 1997).
Plant Metabolism
In the realm of plant biochemistry, derivatives of hydroxybenzoic acids, including 3,6-Difluoro-2-hydroxybenzoic acid, are significant. They are involved in the biosynthesis of various compounds in plants, playing roles in metabolic pathways (El-Basyouni et al., 1964).
Understanding Enzyme Catalysis
Research on hydroxybenzoic acids helps in understanding enzyme catalysis, particularly in enzymes like hydroxybenzoate hydroxylases. These studies contribute to our knowledge of how enzymes interact with and modify aromatic compounds (Husain et al., 1980).
Environmental Biodegradation
In environmental biodegradation, 3,6-Difluoro-2-hydroxybenzoic acid and its derivatives are studied to understand how certain bacteria metabolize aromatic compounds, contributing to our understanding of natural pollutant degradation processes (Mouttaki et al., 2008).
Safety and Hazards
properties
IUPAC Name |
3,6-difluoro-2-hydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F2O3/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2,10H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZHSZDCTILICIX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)C(=O)O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70650399 |
Source
|
| Record name | 3,6-Difluoro-2-hydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70650399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Difluoro-2-hydroxybenzoic acid | |
CAS RN |
749230-37-3 |
Source
|
| Record name | 3,6-Difluoro-2-hydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70650399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 749230-37-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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